Cas no 1780721-42-7 (3-{bicyclo4.1.0heptan-7-yl}propanoic acid)

3-{bicyclo4.1.0heptan-7-yl}propanoic acid structure
1780721-42-7 structure
Product Name:3-{bicyclo4.1.0heptan-7-yl}propanoic acid
CAS No:1780721-42-7
Molecular Formula:C10H16O2
Molecular Weight:168.232843399048
CID:5712837
PubChem ID:84731752

3-{bicyclo4.1.0heptan-7-yl}propanoic acid Properties

Names and Identifiers

    • 3-{bicyclo[4.1.0]heptan-7-yl}propanoicacid
    • 3-{bicyclo[4.1.0]heptan-7-yl}propanoic acid
    • 1780721-42-7
    • EN300-1457325
    • Bicyclo[4.1.0]heptane-7-propanoic acid
    • 3-{bicyclo4.1.0heptan-7-yl}propanoic acid
    • InChIKey: ZJRASQAUTRHVTF-UHFFFAOYSA-N
    • Inchi: 1S/C10H16O2/c11-10(12)6-5-9-7-3-1-2-4-8(7)9/h7-9H,1-6H2,(H,11,12)
    • SMILES: OC(CCC1C2CCCCC21)=O

Computed Properties

  • Exact Mass: 168.115029749g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 168.115029749g/mol
  • Heavy Atom Count: 12
  • Complexity: 176
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Boiling Point: 279.6±8.0 °C(Predicted)
  • pka: 4.76±0.10(Predicted)
  • Density: 1.092±0.06 g/cm3(Predicted)

3-{bicyclo4.1.0heptan-7-yl}propanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1457325-0.05g
3-{bicyclo[4.1.0]heptan-7-yl}propanoic acid
1780721-42-7
0.05g
$1709.0

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